![molecular formula C15H25N5O2 B5633398 1-acetyl-4-{[2-(propylamino)-5-pyrimidinyl]methyl}-1,4-diazepan-6-ol](/img/structure/B5633398.png)
1-acetyl-4-{[2-(propylamino)-5-pyrimidinyl]methyl}-1,4-diazepan-6-ol
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Overview
Description
Synthesis Analysis
The synthesis of compounds similar to 1-acetyl-4-{[2-(propylamino)-5-pyrimidinyl]methyl}-1,4-diazepan-6-ol often involves the reaction of diamino pyrimidines with various amines and other reagents under controlled conditions. For example, the reaction of 1-aryl-3-(dimethylamino)-1-propanones with 4,5-diamino-1H-pyrimidin-6-ones in acidic medium can lead to the formation of tetrahydro-1H-pyrimido[4,5-b][1,4]diazepin-6-ones, demonstrating a similar synthetic pathway that could be applicable to the compound of interest (Insuasty et al., 1998). Another approach involves the synthesis of diaminodihydrohomopterin derivatives from furazano[3,4-d]pyrimidine precursors, which highlights the versatility of pyrimidine-based syntheses (Boyle et al., 1991).
Molecular Structure Analysis
The molecular structure of compounds in the diazepine and pyrimidine families is often elucidated using NMR and other spectroscopic methods. Detailed structural analysis is crucial for understanding the reactivity and properties of these compounds. For instance, the structure of 4-aryl-2,3,6,7-tetrahydro-1H-pyrimido[4,5-b][1,4]diazepin-6-ones was elucidated based on detailed NMR analysis, including 13C, 1H, and DEPT experiments (Insuasty et al., 1998).
Chemical Reactions and Properties
Pyrimidine and diazepine derivatives are known for their participation in various chemical reactions, such as cycloaddition reactions, which can lead to novel pyrimidinone and fused pyrimidinone derivatives (Sharma & Mahajan, 1997). These reactions are important for the synthesis of new compounds with potential biological activity.
Physical Properties Analysis
The physical properties of these compounds, including solubility, melting point, and crystal structure, are often determined as part of the characterization process. For example, the crystal structure of related compounds can provide insights into the molecular conformation and intermolecular interactions that influence the compound's physical properties and reactivity (Moser et al., 2005).
Chemical Properties Analysis
The chemical properties, such as acidity, basicity, and reactivity towards various reagents, are critical for understanding the behavior of these compounds in chemical syntheses and potential applications. Studies often focus on the reactivity of these compounds in various chemical reactions to synthesize new derivatives with desirable properties (Xiang et al., 2010).
properties
IUPAC Name |
1-[6-hydroxy-4-[[2-(propylamino)pyrimidin-5-yl]methyl]-1,4-diazepan-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25N5O2/c1-3-4-16-15-17-7-13(8-18-15)9-19-5-6-20(12(2)21)11-14(22)10-19/h7-8,14,22H,3-6,9-11H2,1-2H3,(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRTOWZMDIMRTRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC1=NC=C(C=N1)CN2CCN(CC(C2)O)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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